Cas no 83221-44-7 (Benzenesulfonicacid,2,5-bis[[4-[2-(hexahydro-2,4,6-trioxo-5-pyrimidinyl)diazenyl]benzoyl]amino]-,sodium salt (1:1))

• Product name: Benzenesulfonicacid,2,5-bis[[4-[2-(hexahydro-2,4,6-trioxo-5-pyrimidinyl)diazenyl]benzoyl]amino]-,sodium salt (1:1)
• CAS No: 83221-44-7
• MF: C₂₈H₁₉N₁₀O₁₁S-^.Na+
• MW: 726.565660000001
• CID: 733223
• PubChem ID: 23662472

Benzenesulfonicacid,2,5-bis[[4-[2-(hexahydro-2,4,6-trioxo-5-pyrimidinyl)diazenyl]benzoyl]amino]-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonicacid,2,5-bis[[4-[2-(hexahydro-2,4,6-trioxo-5-pyrimidinyl)diazenyl]benzoyl]amino]-,sodium salt (1:1)
• sodium 2,5-bis[4-[(hexahydro-2,4,6-trioxo-5-pyrimidinyl)azo]benzamido]benzenesulphonate
• sodium,2,5-bis[[4-[(2,4,6-trioxo-1,3-diazinan-5-yl)diazenyl]benzoyl]amino]benzenesulfonate
• EINECS 280-222-4
• Sodium 2,5-bis(4-((hexahydro-2,4,6-trioxo-5-pyrimidinyl)azo)benzamido)benzenesulphonate
• 83221-44-7
• NS00058488
• SODIUM 2,5-BIS[4-[(HEXAHYDRO-2,4,6-TRIOXO-5-PYRIMIDINYL)AZO]BENZAMIDO]BENZENESULFONATE

• Inchi： InChI=1S/C28H20N10O11S.Na/c39-21(12-1-5-14(6-2-12)35-37-19-23(41)31-27(45)32-24(19)42)29-16-9-10-17(18(11-16)50(47,48)49)30-22(40)13-3-7-15(8-4-13)36-38-20-25(43)33-28(46)34-26(20)44;/h1-11,19-20H,(H,29,39)(H,30,40)(H,47,48,49)(H2,31,32,41,42,45)(H2,33,34,43,44,46);/q;+1/p-1
• InChI Key： VKLUCXLNRCAZTK-UHFFFAOYSA-M
• SMILES： C1=CC(=CC=C1C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=C(C=C3)N=NC4C(=O)NC(=O)NC4=O)S(=O)(=O)[O-])N=NC5C(=O)NC(=O)NC5=O.[Na+]

Computed Properties

• Exact Mass: 726.085317
• Monoisotopic Mass: 726.085317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 51
• Rotatable Bond Count: 9
• Complexity: 1560
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 324